Botbo
Botbo
Brand Name:
Vulcanchem
CAS No.:
131077-42-4
VCID:
VC21157080
InChI:
InChI=1S/C21H22O2/c1-21-11-10-15-16-7-6-13-4-2-3-5-14(13)20(16)23-12-17(15)18(21)8-9-19(21)22/h2-7,18-19,22H,8-12H2,1H3/t18-,19?,21-/m0/s1
SMILES:
CC12CCC3=C(C1CCC2O)COC4=C3C=CC5=CC=CC=C54
Molecular Formula:
C21H22O2
Molecular Weight:
306.4 g/mol
Botbo
CAS No.: 131077-42-4
Cat. No.: VC21157080
Molecular Formula: C21H22O2
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131077-42-4 |
|---|---|
| Molecular Formula | C21H22O2 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | (5S,9S)-5-methyl-12-oxapentacyclo[11.8.0.02,10.05,9.014,19]henicosa-1(13),2(10),14,16,18,20-hexaen-6-ol |
| Standard InChI | InChI=1S/C21H22O2/c1-21-11-10-15-16-7-6-13-4-2-3-5-14(13)20(16)23-12-17(15)18(21)8-9-19(21)22/h2-7,18-19,22H,8-12H2,1H3/t18-,19?,21-/m0/s1 |
| Standard InChI Key | UCCZYWCDXDHOKZ-GCSLORGYSA-N |
| Isomeric SMILES | C[C@]12CCC3=C([C@@H]1CCC2O)COC4=C3C=CC5=CC=CC=C54 |
| SMILES | CC12CCC3=C(C1CCC2O)COC4=C3C=CC5=CC=CC=C54 |
| Canonical SMILES | CC12CCC3=C(C1CCC2O)COC4=C3C=CC5=CC=CC=C54 |
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